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Compound of Interest

Compound Name:
Cyanazine-3-mercaptopropanoic

acid

Cat. No.: B12384681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanazine acid (2-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-methylpropanoic acid) is

a principal degradation product of the triazine herbicide, cyanazine. The physicochemical

properties of this metabolite are critical for understanding its environmental fate, transport, and

potential biological interactions. This guide provides a comprehensive overview of the known

physicochemical characteristics of cyanazine acid, details relevant experimental protocols for

their determination, and visualizes its formation pathway.

Physicochemical Properties
Quantitative data on the experimental physicochemical properties of cyanazine acid are not

readily available in the public domain. The data presented below are primarily computed

estimates.
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Property Value Source

IUPAC Name

2-[[4-chloro-6-

(ethylamino)-1,3,5-triazin-2-

yl]amino]-2-methylpropanoic

acid

PubChem

CAS Number 36576-43-9 PubChem

Molecular Formula C₉H₁₄ClN₅O₂ PubChem

Molecular Weight 259.69 g/mol PubChem

Boiling Point (Predicted) 485.6 °C at 760 mmHg Echemi

Density (Predicted) 1.437 g/cm³ Echemi

Flash Point (Predicted) 247.5 °C Echemi

Refractive Index (Predicted) 1.635 Echemi

XLogP3 (Predicted) 2.1 PubChem

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

cyanazine acid are not specifically published. However, standardized methods, such as those

provided by the OECD Guidelines for the Testing of Chemicals, are applicable.

Determination of pKa (Dissociation Constant)
The dissociation constant (pKa) is a critical parameter influencing the ionization state of a

molecule at different pH values, which in turn affects its solubility, absorption, and transport.

Methodology: Titration Method (General Protocol based on OECD Guideline 112)[1][2][3][4]

Preparation of the Test Solution: A precise amount of cyanazine acid is dissolved in purified

water, often with the addition of a co-solvent if solubility is low. The concentration is typically

in the range of 0.01 to 0.1 M.
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Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a

strong base (e.g., NaOH).

pH Measurement: The pH of the solution is monitored throughout the titration using a

calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH against the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point. For a substance

with a carboxylic acid group, this would be the point at which half of the acid has been

neutralized by the base.

Determination of Water Solubility
Water solubility is a key determinant of a compound's environmental mobility and bioavailability.

Methodology: Flask Method (General Protocol based on OECD Guideline 105)[5][6][7][8][9]

Equilibration: An excess amount of cyanazine acid is added to a flask containing purified

water of a known temperature (e.g., 20 °C).

Agitation: The mixture is agitated (e.g., shaken or stirred) for a prolonged period (typically 24-

48 hours) to ensure equilibrium is reached between the dissolved and undissolved

substance.

Phase Separation: The saturated solution is separated from the excess solid by

centrifugation or filtration.

Concentration Analysis: The concentration of cyanazine acid in the clear aqueous phase is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.[10][11][12]

Replicate Analysis: The experiment is repeated to ensure the reproducibility of the results.

Determination of Melting Point
The melting point is a fundamental physical property that provides information about the purity

of a compound.
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Methodology: Capillary Method[13][14][15][16][17]

Sample Preparation: A small amount of dry, powdered cyanazine acid is packed into a thin-

walled capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or oil bath and a thermometer or digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (onset of melting)

and the temperature at which the last solid particle disappears (completion of melting) are

recorded. This range is reported as the melting point.

Signaling Pathways and Logical Relationships
Cyanazine Degradation Pathway
Cyanazine acid is a key metabolite in the environmental degradation of cyanazine. The primary

transformation involves the hydrolysis of the nitrile group to a carboxylic acid.
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Degradation pathway of cyanazine to cyanazine acid.

Generalized Triazine Herbicide Mode of Action
While specific signaling pathways for cyanazine acid are not well-documented, it is relevant to

understand the primary mechanism of action of its parent compound, cyanazine, and other

triazine herbicides. These compounds are known inhibitors of photosynthesis in plants.
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Generalized mode of action of triazine herbicides at Photosystem II.

Conclusion
This technical guide summarizes the currently available, though limited, physicochemical data

for cyanazine acid. The provided experimental protocols, based on established international

guidelines, offer a framework for the determination of its key properties. Further research is

necessary to obtain comprehensive experimental data for cyanazine acid to fully characterize

its behavior and potential impacts. The visualization of its formation from cyanazine and the
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general mode of action of triazine herbicides provide a logical context for its relevance in

environmental and biological studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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